Cas no 115199-21-8 (Methyl 2-methoxyimino-2-(2-methylphenyl)acetate)

• Product Name: Methyl 2-methoxyimino-2-(2-methylphenyl)acetate
• CAS No: 115199-21-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 2084830
• PubChem ID: 54500888
• Update Time: 2025-05-24

Methyl 2-methoxyimino-2-(2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• α-(Methoxyimino)-2-methylbenzeneacetic Acid Methyl Ester
• Benzeneacetic acid, a-(MethoxyiMino)-2-Methyl-, Methyl ester
• (E)-Methyl 2-(methoxyimino)-2-(o-tolyl)acetate
• YCINJZQUXAFTQD-UHFFFAOYSA-N
• SY250805
• methyl 2-methylphenylglyoxylate O-methyloxime
• Methyl 2-methylphenylglyoxylate O-methyl oxime
• methyl 2-methyl-phenylglyoxalate O-methyl oxime
• methyl 2-methyl-phenyl-glyoxalate O-methyl oxime
• 2-methylphenylglyoxylic acid methyl ester O-methyloxime
• 2-methylphenylglyoxylic acid methyl ester O-methyl oxime
• METHYL 2-(METHOXYIMINO)-2-(2-METHYLPHENYL)ACETATE
• Methyl 2-methoxyimino-2-(2-methylphenyl)acetate
• MFCD23703093
• AKOS030241358
• METHYL (2E)-2-(METHOXYIMINO)-2-(2-METHYLPHENYL)ACETATE
• 120974-97-2
• Methyl (E)-2-(methoxyimino)-2-(o-tolyl)acetate
• 115199-21-8

• Inchi： 1S/C11H13NO3/c1-8-6-4-5-7-9(8)10(12-15-3)11(13)14-2/h4-7H,1-3H3
• InChI Key： YCINJZQUXAFTQD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1C)=NOC)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 47.9
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Methyl 2-methoxyimino-2-(2-methylphenyl)acetate

Methyl 2-methoxyimino-2-(2-methylphenyl)acetate (CAS No. 115199-21-8): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-methoxyimino-2-(2-methylphenyl)acetate, identified by its CAS number 115199-21-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The detailed exploration of this molecule not only highlights its chemical properties but also integrates the latest advancements in research, offering a comprehensive understanding of its significance.

The molecular structure of Methyl 2-methoxyimino-2-(2-methylphenyl)acetate consists of a phenyl ring substituted with a methoxyimino group and an acetoate ester. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for the development of novel bioactive molecules. The presence of the 2-methoxyimino moiety suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical in modulating cellular processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Methyl 2-methoxyimino-2-(2-methylphenyl)acetate fits well within this trend, as its structural features align with the requirements for effective drug candidates. Studies have demonstrated that similar compounds exhibit inhibitory effects on various therapeutic targets, including kinases and transcription factors. The acetoate ester group further enhances its pharmacological profile by facilitating metabolic stability and oral bioavailability.

The synthesis of Methyl 2-methoxyimino-2-(2-methylphenyl)acetate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of the phenyl ring, followed by the introduction of the methoxyimino and acetoate groups. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These synthetic strategies not only underscore the compound's accessibility but also showcase the progress in green chemistry principles.

One of the most compelling aspects of Methyl 2-methoxyimino-2-(2-methylphenyl)acetate is its potential in medicinal chemistry applications. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological properties. For instance, modifications to the phenyl ring or the methoxyimino group can fine-tune binding affinity and selectivity towards specific biological targets. Such modifications are crucial in developing drugs with minimal side effects and improved therapeutic efficacy.

The compound's relevance extends to preclinical studies, where it has been investigated for its potential role in treating various diseases. Preliminary data suggest that Methyl 2-methoxyimino-2-(2-methylphenyl)acetate may exhibit anti-inflammatory and anti-proliferative effects, making it a promising candidate for further clinical development. These findings are supported by computational modeling studies that predict favorable interactions between the compound and biological macromolecules. Such integrative approaches are pivotal in accelerating drug discovery pipelines.

In conclusion, Methyl 2-methoxyimino-2-(2-methylphenyl)acetate (CAS No. 115199-21-8) represents a fascinating molecule with significant implications in chemical biology and pharmaceutical research. Its unique structure, coupled with recent advancements in synthetic methodologies and computational biology, positions it as a valuable tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.